3-chloro-4-methoxy-N-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-methyl-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C15H21ClN2O4S/c1-17(11-15(19)18-8-4-3-5-9-18)23(20,21)12-6-7-14(22-2)13(16)10-12/h6-7,10H,3-5,8-9,11H2,1-2H3
• InChI Key: UIVFWSQQMPRQQV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCCCC1)S(=O)(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C15H21ClN2O4S
• Molecular Weight: 360.9 g/mol

Description

3-chloro-4-methoxy-N-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, also known as CP-122,288, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound is a sulfonamide derivative that has shown promise in the fields of neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-chloro-4-methoxy-N-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide involves its ability to bind to and inhibit the activity of the dopamine transporter. This leads to an increase in the levels of dopamine in the brain, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
3-chloro-4-methoxy-N-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been shown to have a number of biochemical and physiological effects, including an increase in dopamine release, an increase in locomotor activity, and an increase in the expression of certain genes related to dopamine signaling. These effects make it a potential candidate for the treatment of a variety of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-4-methoxy-N-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide in lab experiments is that it has a well-understood mechanism of action and has been extensively studied in vitro and in vivo. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.

Future Directions

There are a number of future directions for research on 3-chloro-4-methoxy-N-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide. One area of interest is in the development of new drugs that target the dopamine transporter, which could have potential therapeutic applications in the treatment of neurological and psychiatric disorders. Another area of interest is in the study of the long-term effects of 3-chloro-4-methoxy-N-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide on dopamine signaling and behavior, which could provide insight into the underlying mechanisms of these processes. Finally, there is potential for the development of new imaging techniques that could be used to visualize the activity of the dopamine transporter in vivo, which could have a wide range of applications in both basic and clinical research.

Scientific Research Applications

3-chloro-4-methoxy-N-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been studied for its potential use in various scientific research applications. One area of interest is in the field of neuroscience, where this compound has been shown to have an effect on the release of dopamine and other neurotransmitters in the brain. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease.